5-Bromo-1-methoxy-2-methyl-3-nitrobenzene
Overview
Description
5-Bromo-1-methoxy-2-methyl-3-nitrobenzene, commonly referred to as 5-Br-MMB, is an organic compound that has been studied extensively due to its unique properties and potential applications. It is a colorless liquid at room temperature and is soluble in water, ethanol, and other organic solvents. 5-Br-MMB is of particular interest due to its ability to react with a variety of organic compounds and its relatively low toxicity.
Scientific Research Applications
Magnetic Resonance Spectroscopy Studies
Research has investigated the use of substituted anisoles, like 5-Bromo-1-methoxy-2-methyl-3-nitrobenzene, in magnetic resonance spectroscopy. Such compounds are studied for their chemical shifts in carbon, nitrogen, and oxygen nuclei, providing insights into the interaction of substituents with the benzene ring, which is crucial for understanding molecular structures (Pandiarajan et al., 1994).
Investigation in Benzazole and Naphthazole Series
Studies in the field of organic chemistry have explored the synthesis of derivatives in the benzazole and naphthazole series. These investigations focus on producing compounds with various substituents, including bromo and nitro groups, which are integral to understanding the impact of different groups on the properties of the synthesized compounds (Mokrushina & Bednyagina, 1970).
Surface Engineering and Grafting Processes
The grafting of benzene derivatives onto surfaces, such as Si(111), is another area of interest. Studies have examined how substituents like bromo, nitro, and methoxy groups affect the molecular orbital density of states and the interaction of molecules with substrates. This research is pivotal in understanding how silicon surfaces can be engineered for various technological applications (Hunger et al., 2006).
Synthesis of Phenothiazines
The synthesis of phenothiazines using Smiles rearrangement involves compounds like this compound. This method is significant in organic synthesis, especially in the preparation of phenothiazines with specific substituents, which are important in various chemical reactions and potential applications (Gautam et al., 2000).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
5-bromo-1-methoxy-2-methyl-3-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3/c1-5-7(10(11)12)3-6(9)4-8(5)13-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTZNLELDRXUAOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1OC)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80646167 |
Source
|
| Record name | 5-Bromo-1-methoxy-2-methyl-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80646167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
885519-07-3 |
Source
|
| Record name | 5-Bromo-1-methoxy-2-methyl-3-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885519-07-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-1-methoxy-2-methyl-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80646167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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